2-oxo-3H-pyrimidine-4-carboxylic acid

• IUPAC Name: 2-oxo-1H-pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C5H4N2O3/c8-4(9)3-1-2-6-5(10)7-3/h1-2H,(H,8,9)(H,6,7,10)
• InChI Key: OEPPJKDEBZBNNG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=O)N=C1)C(=O)O
• Molecular Formula: C5H4N2O3
• DSSTOX Substance ID: DTXSID00289419
• Molecular Weight: 140.10 g/mol
• CAS RN: 89379-73-7

Description

2-oxo-3H-pyrimidine-4-carboxylic acid is a chemical compound that is part of a broader class of pyrimidine derivatives. These compounds are known for their diverse range of biological activities and are often explored for their potential therapeutic applications. The structure of this compound features a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to pyridine. One of the key features of this compound is the presence of a keto group (2-oxo) and a carboxylic acid group (4-carboxylic acid) on the pyrimidine ring.

Synthesis Analysis

The synthesis of pyrimidine derivatives can be complex, involving multiple steps and various chemical reactions. For instance, the synthesis of 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylates, which are structurally related to this compound, has been achieved through a series of reactions that yield compounds with antiallergenic activity . Another related compound, 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides, was synthesized using a parallel solution-phase approach starting from itaconic acid . These methods highlight the versatility and complexity of synthesizing pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can significantly influence their biological activity. For example, the crystal structure of ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate, a related compound, shows that the dihydropyrimidine ring adopts a screw-boat conformation, and the crystal packing is stabilized by intermolecular hydrogen bonds . Similarly, the structure of ethyl 4,6-dimethyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate features a distorted boat conformation of the pyrimidine ring . These structural insights are crucial for understanding the reactivity and interaction of these compounds with biological targets.

Chemical Reactions Analysis

Pyrimidine derivatives undergo various chemical reactions that can modify their structure and biological properties. For instance, the bromination of 1-R-4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylic acids pyrimidin-2-ylamides occurs at the 5 position of the pyrimidine ring, except for the 1-allyl derivative, which undergoes heterocyclization . The tautomerism of 2-aryl-6-oxohexahydropyrimidine-4-carboxylic acid sodium salts between cyclic and linear forms has been observed using NMR spectroscopy . These reactions are indicative of the dynamic nature of pyrimidine chemistry.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrimidine derivatives are influenced by their molecular structure. The presence of different substituents on the pyrimidine ring can affect properties such as solubility, melting point, and reactivity. For example, the antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides has been studied, and their structures were confirmed by NMR spectral data . Additionally, quantum chemical studies have been performed to understand the electronic structure and reactivity of substituted 2-oxo(thioxo)thieno[2,3-d]pyrimidin-4-ones, providing insights into the mechanism of ipso-substitution of the methyl group by the nitro group .

Safety and Hazards

The compound is associated with several hazard statements, including H302, H315, H319, H332, and H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.